methyl 6-nitro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate

• IUPAC Name: methyl 6-nitro-2-oxo-1,3-dihydrobenzimidazole-5-carboxylate
• InChI: InChI=1S/C9H7N3O5/c1-17-8(13)4-2-5-6(11-9(14)10-5)3-7(4)12(15)16/h2-3H,1H3,(H2,10,11,14)
• InChI Key: HFGWDAJRQPDESB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1[N+](=O)[O-])NC(=O)N2
• Molecular Formula: C9H7N3O5
• DSSTOX Substance ID: DTXSID30707313
• Molecular Weight: 237.17 g/mol
• CAS RN: 205259-23-0

Description

“Methyl 6-nitro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate” is a chemical compound with the formula C₉H₇N₃O₅. It is available from various suppliers.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C₉H₇N₃O₅. For a detailed molecular structure, you may refer to resources like PubChem.

Physical And Chemical Properties Analysis

This compound has a melting point of over 300°C. For more detailed physical and chemical properties, you may need to refer to specialized databases or resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: The compound has been synthesized through various methods, including Dieckmann cyclisation and reactions with hydrazine and phenylhydrazine (Scrowston & Shaw, 1976).
• Chemical Transformations: Research has shown that methyl 6-nitro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate can undergo various chemical transformations, leading to the formation of different derivatives (El’chaninov et al., 2018).

Applications in Medicinal Chemistry

• Antimicrobial and Analgesic Properties: Some derivatives of the compound have shown significant antimicrobial and analgesic activities, indicating potential for development in these areas (Rajanarendar et al., 2013).
• Antitumor Agents: Certain benzothiazole derivatives of the compound have been evaluated for their antitumor properties, showing promise in the field of cancer research (Yoshida et al., 2005).

Material Science and Other Applications

• Spectral Properties for Therapy: The compound's derivatives have unique spectral properties that may be useful in applications like photodynamic therapy (Song et al., 2004).
• Radioligand for Medical Imaging: A specific radioligand based on this compound's framework has been developed for positron emission tomography, demonstrating its potential in medical imaging (Maziére et al., 1984).

Safety and Hazards

This compound is classified as an irritant. Always handle it with appropriate safety measures.

Mechanism of Action

Target of Action

Methyl 6-nitro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate is a derivative of imidazole . Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties . The specific interactions and resulting changes would depend on the particular biological target.

Biochemical Pathways

Given the broad range of biological activities of imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Given the broad range of biological activities of imidazole derivatives, it can be inferred that the compound could potentially have various effects at the molecular and cellular levels .